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Compound of Interest

Compound Name: (1H-indol-5-yl)methanol

Cat. No.: B086272 Get Quote

Technical Guide: (1H-indol-5-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of (1H-indol-5-yl)methanol. The information is presented to support research and

development activities where this compound is of interest.

Core Physicochemical Data
The essential molecular properties of (1H-indol-5-yl)methanol have been compiled and are

presented in the table below for easy reference and comparison.

Property Value Citations

Molecular Formula C₉H₉NO [1][2][3]

Molecular Weight 147.17 g/mol [1][2][3]

IUPAC Name (1H-indol-5-yl)methanol [1]

CAS Number 1075-25-8 [1][3]

Synonyms
Indole-5-methanol, 5-

(Hydroxymethyl)indole
[1][2][3]
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Synthetic Workflow Overview
The synthesis of indolyl methanols is a fundamental process in organic chemistry, often serving

as a key step in the generation of more complex indole derivatives for various applications,

including drug discovery. A common and effective method for the preparation of (1H-indol-

yl)methanols involves the reduction of the corresponding indole-carboxaldehyde. This

transformation can be efficiently achieved using a variety of reducing agents.

The following diagram illustrates a generalized experimental workflow for the synthesis of an

indolyl methanol, such as (1H-indol-5-yl)methanol, via the reduction of the aldehyde

precursor. This process highlights the key stages from starting materials to the purified final

product.
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Starting Materials

Reaction

Work-up & Purification

Final Product

Indole-5-carboxaldehyde

Dissolve aldehyde in solvent

Reducing Agent (e.g., NaBH4)

Add reducing agent portion-wise

Solvent (e.g., Methanol)

Cool reaction mixture (0°C)

Stir at room temperature

Quench reaction (e.g., with water)

Extract with organic solvent (e.g., Ethyl Acetate)

Dry organic layer (e.g., over Na2SO4)

Concentrate under reduced pressure

Purify by column chromatography

(1H-indol-5-yl)methanol

Click to download full resolution via product page

Generalized synthetic workflow for indolyl methanols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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